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Compound of Interest

Compound Name: Heptadecan-9-amine

Cat. No.: B1630859

Heptadecan-9-amine: A Comparative Guide for
Researchers

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of Heptadecan-9-amine, focusing on its applications in materials
science, particularly as a surface ligand in the synthesis of nanoparticles. Due to a lack of
available data, this guide does not cover applications in drug development.

Heptadecan-9-amine, also known as 9-aminoheptadecane, is a long-chain aliphatic amine. Its
molecular structure, characterized by a seventeen-carbon chain with a primary amine group at
the ninth carbon, imparts specific physicochemical properties that make it a subject of interest
in chemical synthesis and materials science. This guide will delve into its known applications,
compare its functional role with alternative compounds, and provide context for its use in
experimental settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Heptadecan-9-amine is presented
in the table below. These properties are crucial for its application as a solvent, reagent, and
surface ligand in various synthetic protocols.
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Property Value

Molecular Formula Ci17Hs7N

Molecular Weight 255.49 g/mol

CAS Number 3241-20-1

Appearance Colorless to light yellow/orange clear liquid
Boiling Point 120 °C at 0.1 mmHg

Purity >96.0% (GC)

Applications of Heptadecan-9-amine

The primary application of Heptadecan-9-amine identified in the scientific literature is as a
capping agent or surface ligand in the synthesis of colloidal nanoparticles, particularly quantum
dots (QDs). It also serves as a building block for organic semiconductors.

Role as a Capping Agent in Nanoparticle Synthesis

In the synthesis of nanopatrticles, capping agents are crucial for controlling particle growth,
preventing aggregation, and ensuring colloidal stability. Long-chain alkylamines, such as
Heptadecan-9-amine, play a significant role in the synthesis of various nanomaterials.[1][2]
The amine group coordinates to the surface of the growing nanocrystal, while the long alkyl
chain provides steric hindrance, preventing the particles from clumping together and
precipitating out of solution.[2]

The choice of capping agent can significantly influence the morphology, size, and optical
properties of the resulting nanoparticles.[1] Alkylamines are known to affect nucleation and
crystal growth, and their presence can lead to the formation of specific shapes, such as
nanoplates or nanoflowers.[1]
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Nanoparticle Synthesis
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A generalized workflow for the synthesis of nanopatrticles using a capping agent.

The branched structure of Heptadecan-9-amine, with the amine group located centrally on the
alkyl chain, may offer different steric and electronic effects compared to linear amines of similar
molecular weight, potentially influencing particle morphology and stability in unique ways.

Use in Organic Semiconductors

Heptadecan-9-amine is also categorized as a building block for organic semiconductors. The
introduction of alkyl chains can enhance the solubility of conjugated polymers and influence the
packing of molecules in the solid state, which in turn affects charge transport properties. While
the specific use of Heptadecan-9-amine in published organic semiconductor research is not
detailed in the available literature, its properties are consistent with those of molecules used to
functionalize semiconductor materials.

Comparison with Alternative Capping Agents

The selection of a capping agent is a critical parameter in nanoparticle synthesis. Heptadecan-
9-amine falls into the category of primary alkylamines. However, a variety of other molecules
can be used, each with its own advantages and disadvantages.
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Capping Agent Class

Examples

Key Characteristics &
Applications

Primary Alkylamines

Heptadecan-9-amine,
Octylamine, Dodecylamine,

Oleylamine

Good for steric stabilization;
used in the synthesis of a wide
range of nanopatrticles,
including quantum dots and

metal oxides.

Thiols

Dodecanethiol,

Mercaptopropionic acid

Stronger binding to certain
metal surfaces (e.g., gold,
cadmium) compared to
amines, leading to robust
passivation. Can sometimes

quench fluorescence.

Carboxylic Acids

Oleic acid, Stearic acid

Often used in combination with
amines. The carboxylate group
provides strong binding to

metal oxide surfaces.

Phosphines & Phosphine
Oxides

Trioctylphosphine (TOP),
Trioctylphosphine oxide
(TOPO)

Commonly used in high-
temperature synthesis of high-
quality quantum dots. Act as
both solvent and capping

agent.

Polymers

Polyvinylpyrrolidone (PVP)

Provide excellent steric
stability and can be used to
control the shape of

nanoparticles.

The choice between these agents depends on the specific material being synthesized, the

desired particle characteristics, and the solvent system used. Alkylamines like Heptadecan-9-

amine are often favored for their ability to provide good colloidal stability in nonpolar solvents

and for their role in controlling the growth kinetics of the nanoparticles.

Structure of a quantum dot with Heptadecan-9-amine as a surface ligand.
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Experimental Protocols: General Considerations

While specific, detailed experimental protocols for the use of Heptadecan-9-amine are not
readily available in the reviewed literature, a general procedure for the synthesis of
nanoparticles using an alkylamine capping agent can be outlined.

Objective: To synthesize colloidal nanoparticles with controlled size and stability.
Materials:

o Metal precursor (e.g., cadmium oxide, lead acetate)

» Non-coordinating, high-boiling point solvent (e.g., octadecene)

» Heptadecan-9-amine (capping agent)

o Co-ligand (optional, e.g., oleic acid)

e Reducing agent or chalcogenide precursor (e.g., selenium, sulfur)

 Inert gas (e.g., argon, nitrogen)

Purification solvents (e.g., toluene, hexane, ethanol, acetone)

General Procedure (Hot-Injection Method):

A mixture of the metal precursor, Heptadecan-9-amine, and the high-boiling point solvent is
loaded into a three-neck flask.

o The mixture is heated under an inert atmosphere to a specific temperature to form a clear
solution of the metal-amine complex.

e The chalcogenide precursor, dissolved in a suitable solvent, is rapidly injected into the hot
reaction mixture.

o The temperature is then lowered to a specific growth temperature and maintained for a
period to allow for the controlled growth of the nanoparticles.
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e The reaction is quenched by cooling the flask.

e The resulting nanopatrticles are purified by repeated precipitation with a non-solvent (e.g.,
ethanol or acetone) and redispersion in a solvent (e.g., toluene or hexane).

Note: The specific temperatures, reaction times, and precursor concentrations are critical
parameters that need to be optimized for each specific type of nanoparticle.

Efficacy and Performance Data

A significant challenge in providing a comparative guide for Heptadecan-9-amine is the lack of
published quantitative data on its performance relative to other capping agents. Studies
comparing different alkylamines often focus on more commonly used linear amines like
octylamine or oleylamine. Therefore, there is a clear opportunity for further research to
systematically evaluate the efficacy of branched alkylamines like Heptadecan-9-amine in
controlling nanoparticle synthesis and to quantify their impact on key performance metrics such
as:

Quantum Yield: For fluorescent nanoparticles like quantum dots.

Particle Size Distribution: A measure of the uniformity of the synthesized nanoparticles.

Colloidal Stability: The ability of the nanoparticles to remain dispersed in a solvent over time.

Charge Carrier Mobility: For applications in organic electronics.

Conclusion

Heptadecan-9-amine is a long-chain, branched primary amine with established applications as
a capping agent in the synthesis of nanoparticles and as a building block for organic
semiconductors. Its chemical structure suggests it can provide steric stabilization to colloidal
nanoparticles, similar to other long-chain alkylamines. However, there is a notable lack of
specific comparative studies and quantitative performance data in the publicly available
literature. This highlights a research gap and an opportunity for further investigation into the
unique properties that this and other branched alkylamines may impart in the field of materials
science. For researchers considering its use, Heptadecan-9-amine represents a potentially
valuable but underexplored alternative to more conventional linear capping agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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